1-(2-Bromo-3,5,6-trimethylphenyl)ethanone

• Molecular Formula: C11H13BrO
• Molecular Weight: 241.12 g/mol
• IUPAC Name: 1-(2-bromo-3,5,6-trimethylphenyl)ethanone
• InChI: InChI=1S/C11H13BrO/c1-6-5-7(2)11(12)10(8(6)3)9(4)13/h5H,1-4H3
• InChI Key: BYKQCENRDWMXQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)C(=O)C)Br)C

Description

1-(2-Bromo-3,5,6-trimethylphenyl)ethanone is a useful research compound. Its molecular formula is C11H13BrO and its molecular weight is 241.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 1-bromo-2,4,5-trimethylbenzene (5.0 g, 25.0 mmol) and acetyl chloride (2.45 ml, 34.5 mmol) in dichloromethane (50 ml) was added aluminium chloride (4.42 g, 33.1 mmol) in dichloromethane (50 ml) and the reaction mixture was stirred at room temperature for 18 h. The mixture was poured into water and the two layers were separated. The organic phase was washed with saturated aqueous sodium hydrogen carbonate solution, dried (MgSO4) and filtered through silica. The filtrate was concentrated in vacuo to give the title compound (5.50 g).